Cas no 1806346-04-2 (Methyl 4-fluoro-5-iodonicotinate)
Methyl 4-fluoro-5-iodonicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-fluoro-5-iodonicotinate
-
- Inchi: 1S/C7H5FINO2/c1-12-7(11)4-2-10-3-5(9)6(4)8/h2-3H,1H3
- InChI Key: YBEHBGNPYKUWCH-UHFFFAOYSA-N
- SMILES: IC1=CN=CC(C(=O)OC)=C1F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 179
- XLogP3: 1.5
- Topological Polar Surface Area: 39.2
Methyl 4-fluoro-5-iodonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029005710-250mg |
Methyl 4-fluoro-5-iodonicotinate |
1806346-04-2 | 95% | 250mg |
$1,078.00 | 2022-03-31 | |
| Alichem | A029005710-500mg |
Methyl 4-fluoro-5-iodonicotinate |
1806346-04-2 | 95% | 500mg |
$1,752.40 | 2022-03-31 | |
| Alichem | A029005710-1g |
Methyl 4-fluoro-5-iodonicotinate |
1806346-04-2 | 95% | 1g |
$3,126.60 | 2022-03-31 |
Methyl 4-fluoro-5-iodonicotinate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on Methyl 4-fluoro-5-iodonicotinate
Recent Advances in the Synthesis and Applications of Methyl 4-fluoro-5-iodonicotinate (CAS: 1806346-04-2)
Methyl 4-fluoro-5-iodonicotinate (CAS: 1806346-04-2) is a fluorinated and iodinated nicotinic acid derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeting specific enzymatic pathways, making it a valuable tool in the design of novel pharmaceuticals.
The synthesis of Methyl 4-fluoro-5-iodonicotinate has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel palladium-catalyzed cross-coupling reaction that significantly enhances the efficiency of introducing the iodine moiety at the 5-position of the pyridine ring. This advancement not only streamlines the production process but also opens up new possibilities for further functionalization of the compound.
In terms of applications, Methyl 4-fluoro-5-iodonicotinate has been employed as a key intermediate in the synthesis of potent kinase inhibitors. A recent preprint on bioRxiv (2024) reported its use in the development of a new class of FLT3 inhibitors for the treatment of acute myeloid leukemia (AML). The compound's unique electronic properties, conferred by the fluorine and iodine substituents, were found to enhance binding affinity and selectivity toward the target kinase, resulting in improved therapeutic efficacy.
Furthermore, the compound has shown promise in radiopharmaceutical applications. A study in Nuclear Medicine and Biology (2023) explored the use of Methyl 4-fluoro-5-iodonicotinate as a precursor for the synthesis of iodine-123 labeled tracers for positron emission tomography (PET) imaging. The presence of both fluorine and iodine atoms allows for dual-labeling strategies, enabling multimodal imaging approaches that could revolutionize diagnostic techniques in oncology.
Despite these advancements, challenges remain in the large-scale production and stability of Methyl 4-fluoro-5-iodonicotinate. Recent investigations into its degradation pathways have revealed sensitivity to light and moisture, prompting the development of specialized storage conditions and stabilization techniques. Ongoing research aims to address these limitations while expanding the compound's utility in drug discovery and development.
In conclusion, Methyl 4-fluoro-5-iodonicotinate (1806346-04-2) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its unique structural features and versatile applications position it as a valuable asset in the development of next-generation therapeutics and diagnostic tools. Future research directions may focus on exploring its potential in other therapeutic areas and optimizing its physicochemical properties for enhanced drug-like characteristics.
1806346-04-2 (Methyl 4-fluoro-5-iodonicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)